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Compound of Interest

Compound Name:
5-cyclohexylfuran-2-carboxylic

acid

Cat. No.: B2817673 Get Quote

An In-depth Technical Guide to 5-
Cyclohexylfuran-2-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 5-cyclohexylfuran-2-carboxylic
acid, a molecule of interest for potential applications in medicinal chemistry and materials

science. Due to the limited availability of direct experimental data, this document focuses on a

proposed synthetic pathway, predicted physicochemical properties based on analogous

compounds, and an exploration of potential biological activities by drawing parallels with

structurally related furan derivatives. This guide is intended to serve as a foundational resource

for researchers initiating studies on this compound.

Chemical Identity and Predicted Properties
As of the latest literature review, a specific CAS number for 5-cyclohexylfuran-2-carboxylic
acid has not been assigned, suggesting its status as a novel or non-commercial compound.

The chemical structure is presented below:

Chemical Structure:
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Predicted Physicochemical Data
The following table summarizes the predicted physicochemical properties of 5-
cyclohexylfuran-2-carboxylic acid, extrapolated from data available for structurally similar

compounds such as 5-methylfuran-2-carboxylic acid and 5-ethylfuran-2-carboxylic acid.

Property Predicted Value Reference Compound(s)

Molecular Formula C₁₁H₁₄O₃ -

Molecular Weight 194.23 g/mol -

Appearance White to off-white solid
5-methylfuran-2-carboxylic

acid[1]

Melting Point > 100 °C
5-ethylfuran-2-carboxylic acid

(92 °C)[2][3]

Boiling Point > 250 °C
Extrapolated from similar

structures

Solubility

Soluble in organic solvents

(e.g., DMSO, Methanol),

sparingly soluble in water

General solubility of carboxylic

acids

pKa ~ 4-5
Similar to other carboxylic

acids

LogP ~ 2.5 - 3.0 Calculated based on structure

Proposed Synthetic Pathway
A plausible and efficient synthetic route to 5-cyclohexylfuran-2-carboxylic acid involves a

two-step process starting from a readily available furan derivative. The proposed pathway

consists of a Friedel-Crafts acylation followed by a Wolff-Kishner reduction.
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Proposed Synthesis of 5-Cyclohexylfuran-2-carboxylic Acid

Step 1: Friedel-Crafts Acylation

Step 2: Wolff-Kishner Reduction

Furan-2-carboxylic acid derivative
(e.g., methyl 2-furoate)

5-(Cyclohexanecarbonyl)furan-2-carboxylic acid derivative

Acylation

Cyclohexanecarbonyl chloride
Lewis Acid Catalyst
(e.g., AlCl₃, SnCl₄)

5-Cyclohexylfuran-2-carboxylic acid

Reduction

Hydrazine hydrate (NH₂NH₂·H₂O)
Base (e.g., KOH)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 5-cyclohexylfuran-2-carboxylic acid.

Detailed Experimental Protocols
Step 1: Friedel-Crafts Acylation of Methyl 2-furoate
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This procedure is adapted from established methods for the Friedel-Crafts acylation of furan

and thiophene.[4][5]

Reaction Setup: To a dry, three-necked flask equipped with a magnetic stirrer, a dropping

funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add a

solution of methyl 2-furoate (1 equivalent) in a suitable anhydrous solvent (e.g.,

dichloromethane or nitrobenzene).

Catalyst Addition: Cool the mixture to 0 °C in an ice bath and add a Lewis acid catalyst, such

as anhydrous aluminum chloride (AlCl₃) or tin(IV) chloride (SnCl₄) (1.1 equivalents), portion-

wise while maintaining the temperature.

Acylating Agent Addition: Slowly add cyclohexanecarbonyl chloride (1 equivalent) dropwise

from the dropping funnel to the stirred reaction mixture.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer

chromatography (TLC).

Work-up: Upon completion, carefully pour the reaction mixture into a beaker containing

crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride

complex.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an

organic solvent such as ethyl acetate. Wash the organic layer sequentially with water, a

saturated sodium bicarbonate solution, and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product, methyl 5-(cyclohexanecarbonyl)furan-2-

carboxylate, can be purified by column chromatography on silica gel.

Step 2: Wolff-Kishner Reduction of the Ketone Intermediate

This protocol is based on the Huang-Minlon modification of the Wolff-Kishner reduction, which

is suitable for many ketones.[6][7][8][9][10]
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Reaction Setup: In a round-bottom flask fitted with a reflux condenser, dissolve the methyl 5-

(cyclohexanecarbonyl)furan-2-carboxylate intermediate (1 equivalent) in a high-boiling

solvent such as diethylene glycol.

Reagent Addition: Add potassium hydroxide (KOH) (4-5 equivalents) and hydrazine hydrate

(3-4 equivalents) to the solution.

Hydrazone Formation: Heat the mixture to 100-120 °C for 1-2 hours to facilitate the formation

of the hydrazone.

Reduction: Increase the temperature to 190-200 °C to allow for the decomposition of the

hydrazone and the reduction of the carbonyl group. Water and excess hydrazine will distill off

during this step. Maintain this temperature for 3-5 hours.

Work-up: Cool the reaction mixture to room temperature and dilute with water.

Acidification and Extraction: Acidify the aqueous solution with concentrated hydrochloric acid

to precipitate the carboxylic acid. Extract the product with a suitable organic solvent (e.g.,

diethyl ether or ethyl acetate).

Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium

sulfate, and remove the solvent under reduced pressure. The resulting crude 5-
cyclohexylfuran-2-carboxylic acid can be further purified by recrystallization.

Potential Biological Activities and Applications
While no specific biological data exists for 5-cyclohexylfuran-2-carboxylic acid, the furan-2-

carboxylic acid scaffold is present in numerous compounds with a wide range of biological

activities. This suggests that the title compound could be a valuable candidate for biological

screening.

Antimicrobial and Anticancer Potential
Derivatives of furan-2-carboxylic acid have demonstrated notable antimicrobial and anticancer

properties. For instance, certain furan derivatives have shown activity against both Gram-

positive and Gram-negative bacteria.[11][12] Additionally, some substituted furans have been

investigated for their cytotoxic effects on various cancer cell lines.[11][12] The introduction of a
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lipophilic cyclohexyl group at the 5-position could potentially enhance cell membrane

permeability and interaction with biological targets, thereby modulating these activities.

Enzyme Inhibition
The furan-2-carboxylic acid moiety can act as a bioisostere for other cyclic structures in known

enzyme inhibitors. The specific spatial arrangement and electronic properties of the furan ring,

combined with the cyclohexyl substituent, could lead to interactions with the active sites of

various enzymes, making it a candidate for inhibitor screening programs.

Logical Workflow for Evaluation
The following diagram outlines a logical workflow for the initial investigation and evaluation of

5-cyclohexylfuran-2-carboxylic acid.
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Workflow for the Evaluation of 5-Cyclohexylfuran-2-carboxylic Acid

Synthesis and Characterization

In Vitro Screening

Lead Optimization

Synthesis via Proposed Route

Purification and Structural Confirmation
(NMR, MS, IR)

Antimicrobial Assays
(Bacteria, Fungi)

Anticancer Screening
(Cell Viability Assays)

Enzyme Inhibition Assays

Structure-Activity Relationship (SAR) Studies

In Silico ADMET Prediction

Click to download full resolution via product page

Caption: Logical workflow for the synthesis, characterization, and biological evaluation.

Conclusion
5-Cyclohexylfuran-2-carboxylic acid represents an unexplored molecule with potential for

applications in drug discovery and materials science. This guide provides a robust starting point

for its investigation, including a detailed, plausible synthetic route and a discussion of its
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potential biological relevance based on the known activities of related furan derivatives. The

provided experimental protocols and logical workflow are intended to facilitate further research

into this promising compound. Researchers are encouraged to validate the proposed synthesis

and explore the biological and chemical properties of 5-cyclohexylfuran-2-carboxylic acid to

unlock its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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